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Compound of Interest

Compound Name: DBCO-PEGS8-NHS ester

Cat. No.: B1192465

This guide provides immediate safety, handling, and disposal protocols for DBCO-PEG8-NHS
ester, tailored for researchers, scientists, and professionals in drug development. The following
procedures are designed to ensure safe laboratory operations and proper logistical
management of this chemical.

Chemical and Physical Properties

DBCO-PEG8-NHS ester is a PEGylated derivative containing a DBCO (Dibenzocyclooctyne)
moiety for copper-free click chemistry and an NHS ester for reaction with primary amines.[1][2]
The polyethylene glycol (PEG) spacer enhances water solubility.[1]

Property Value Source
Molecular Formula C42H55N3014 [1112][3]
Molecular Weight 825.9 g/mol [11121[3]
CAS Number 2553412-88-5 [1][3]
Purity >90% - 98% [1]
Solubility DMSO, DCM, DMF [1]

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet from BroadPharm, DBCO-PEG8-NHS ester is not
classified as a hazardous substance.[3] However, due to the reactivity of the N-

hydroxysuccinimide (NHS) ester moiety, which is moisture-sensitive and reactive towards

primary amines, and the potential hazards of the non-PEGylated analog (DBCO-NHS ester),

which is classified as an irritant and harmful if swallowed, a cautious approach is

recommended.[4][5]

Personal Protective Equipment (PPE):

Equipment Specification

Rationale

Safety goggles with side-
Eye Protection ¥ 9099

Protects eyes from potential

shields splashes.[3][4]
Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.[3][4]
) Protects against contamination
Skin and Body Laboratory coat

of personal clothing.[3][4]

Not required under normal use
Resoirat with adequate ventilation. Use
espiratory _ _
an approved respirator if dust

or aerosols are generated.

Ensures respiratory safety in

case of aerosolization.[3]

Operational Plan: Handling and Storage

Handling:

o Ventilation: Use in a well-ventilated area.[4][6]

e Avoid Contact: Take precautions to avoid contact with skin and eyes.[6]

» Avoid Inhalation: Avoid breathing dust or aerosols.[4][6]

e Hygienic Practices: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[4]

* Moisture Sensitivity: NHS esters are moisture-sensitive and can hydrolyze.[5][7] Equilibrate

the vial to room temperature before opening to prevent condensation.[7] Prepare solutions
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immediately before use as the NHS-ester moiety readily hydrolyzes.[7]
Storage:
o Temperature: Store at -20°C for long-term stability.[1][8]

o Environment: Keep the container tightly sealed in a cool, well-ventilated area.[3] Store with a
desiccant to protect from moisture.[7]

» Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

Accidental Release and First Aid

Situation Procedure

Wear appropriate PPE. Mix with an inert
Spil absorbent material (e.g., sand), sweep up, and
pi . . : :
place in a tightly closed container for disposal.

[3] Prevent entry into drains or water courses.[3]

Immediately wash the affected area with plenty
) of water for at least 15 minutes while removing
Skin Contact ) ) )
contaminated clothing.[3] Seek medical

attention if irritation persists.[3]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, separating the
Eye Contact i o ) o

eyelids with fingers.[3] Seek medical attention if

irritation persists.[3]

_ Move to fresh air. If symptoms persist, seek
Inhalation ) )
medical attention.[3]

) Wash out the mouth with water and seek
Ingestion . .
medical attention.[3]

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.[9]
Do not dispose of in regular trash or down the sewer system.[9]
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o Waste Collection: Collect waste DBCO-PEG8-NHS ester and any contaminated materials
(e.g., absorbent pads, gloves) in a clearly labeled, sealed container.[3][9]

e Labeling: The container must be labeled as "Hazardous Waste" with the full chemical name
and associated hazards.[9]

» Disposal: Arrange for disposal as special waste through a licensed disposal company, in
consultation with your institution's Environmental Health and Safety (EHS) office.[3][9] While
polyethylene glycol itself is considered non-toxic and biodegradable, the overall compound
should be treated as chemical waste.[10][11]

Experimental Workflow

Below is a generalized workflow for handling DBCO-PEG8-NHS ester from receipt to disposal.
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Figure 1: Workflow for handling DBCO-PEG8-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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